molecular formula C15H17NO3 B6167259 benzyl rac-(3aR,6aS)-5-oxo-octahydrocyclopenta[c]pyrrole-2-carboxylate, cis CAS No. 1217315-21-3

benzyl rac-(3aR,6aS)-5-oxo-octahydrocyclopenta[c]pyrrole-2-carboxylate, cis

Cat. No. B6167259
CAS RN: 1217315-21-3
M. Wt: 259.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “rac-benzyl (3aR,6aS)-3a-[(chlorosulfonyl)methyl]-octahydrocyclopenta[b]pyrrole-1-carboxylate” is similar to the requested compound . It has a molecular weight of 357.86 . Another related compound is “rac- (3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole” with a molecular weight of 216.33 .


Synthesis Analysis

While specific synthesis methods for the requested compound were not found, there are general methods for the synthesis of pyrroles, such as the Paal-Knorr Pyrrole Synthesis . This method involves the condensation of carboxylic acids with 2,4,4-trimethoxybutan-1-amine, followed by acid-mediated cyclization to form the pyrrole ring .


Molecular Structure Analysis

The InChI code for “rac-benzyl (3aR,6aS)-3a-[(chlorosulfonyl)methyl]-octahydrocyclopenta[b]pyrrole-1-carboxylate” is 1S/C16H20ClNO4S/c17-23(20,21)12-16-8-4-7-14(16)18(10-9-16)15(19)22-11-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2/t14-,16-/m1/s1 . The InChI code for “rac- (3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole” is 1S/C14H20N2/c1-14-10-15-7-13(14)9-16(11-14)8-12-5-3-2-4-6-12/h2-6,13,15H,7-11H2,1H3/t13-,14+/m0/s1 .


Physical And Chemical Properties Analysis

The physical and chemical properties of the related compounds include a molecular weight of 357.86 for "rac-benzyl (3aR,6aS)-3a-[(chlorosulfonyl)methyl]-octahydrocyclopenta[b]pyrrole-1-carboxylate" and 216.33 for "rac- (3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole" . .

Safety and Hazards

The Material Safety Data Sheet (MSDS) for the related compounds can be found on the respective product pages . It’s important to refer to these documents for detailed safety and hazard information.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for benzyl rac-(3aR,6aS)-5-oxo-octahydrocyclopenta[c]pyrrole-2-carboxylate, cis involves the condensation of a cyclopentanone derivative with an amino acid derivative, followed by reduction and esterification reactions.", "Starting Materials": [ "Cyclopentanone", "Methyl 2-aminobenzoate", "Benzyl bromide", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether" ], "Reaction": [ "Condensation of cyclopentanone with methyl 2-aminobenzoate in the presence of hydrochloric acid to form racemic 5-oxo-octahydrocyclopenta[c]pyrrole-2-carboxylic acid", "Reduction of the carboxylic acid with sodium borohydride in methanol to form the corresponding alcohol", "Esterification of the alcohol with benzyl bromide in the presence of sodium hydroxide to form benzyl rac-(3aR,6aS)-5-oxo-octahydrocyclopenta[c]pyrrole-2-carboxylate, racemic", "Separation of the racemic mixture into its cis and trans isomers by column chromatography using diethyl ether as the eluent", "Recrystallization of the cis isomer from a suitable solvent to obtain pure benzyl rac-(3aR,6aS)-5-oxo-octahydrocyclopenta[c]pyrrole-2-carboxylate, cis" ] }

CAS RN

1217315-21-3

Product Name

benzyl rac-(3aR,6aS)-5-oxo-octahydrocyclopenta[c]pyrrole-2-carboxylate, cis

Molecular Formula

C15H17NO3

Molecular Weight

259.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.